Cas no 1214974-89-6 (8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid)

• Product Name: 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid
• CAS No: 1214974-89-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD09475438
• CID: 2617654
• PubChem ID: 91758020
• Update Time: 2025-10-24

8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid
• 1214974-89-6
• N-Boc-(+/-)-cis-8-amino cyclooct-4-ene-1-carboxylic acid
• (1S,4Z,8R)-8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid
• rac-(1R,4Z,8S)-8-{[(tert-butoxy)carbonyl]amino}cyclooct-4-ene-1-carboxylic acid
• Z2587765273
• (1S,4Z,8R)-8-{[(tert-butoxy)carbonyl]amino}cyclooct-4-ene-1-carboxylic acid
• 1335031-51-0
• (1S,8R)-8-((tert-Butoxycarbonyl)amino)cyclooct-4-ene-1-carboxylic acid
• rac-(1R,8S)-8-{[(tert-butoxy)carbonyl]amino}cyclooct-4-ene-1-carboxylic acid
• cis-8-tert-Butoxycarbonylamino-cyclooct-4-enecarboxylic acid
• EN300-6494030
• MFCD09475438
• AKOS037655991
• TS-7136
• EN300-6494264

• MDL： MFCD09475438
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-11-9-7-5-4-6-8-10(11)12(16)17/h4-5,10-11H,6-9H2,1-3H3,(H,15,18)(H,16,17)/b5-4-/t10-,11+/m0/s1
• InChI Key： GYKQFUNUXXJHMV-NRFYAWERSA-N
• SMILES： O(C(N[C@@H]1CCC=CCC[C@@H]1C(=O)O)=O)C(C)(C)C |c:6|

Computed Properties

• Exact Mass: 269.16270821Da
• Monoisotopic Mass: 269.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid

Introduction to 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid (CAS No. 1214974-89-6)

8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid, with the CAS number 1214974-89-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its cyclooctene ring structure and a tert-butyl carbamate group, which imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The cyclooctene ring in this compound is an eight-membered cyclic hydrocarbon with a double bond, which provides a unique conformational flexibility and reactivity. The presence of the tert-butyl carbamate group (t-Boc) on the amino functionality offers protection during synthetic manipulations, allowing for controlled deprotection and subsequent functionalization. This combination of structural features makes 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid an attractive starting material for the synthesis of complex molecules, including potential drug candidates.

In recent years, the study of 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid has been enriched by advances in computational chemistry and experimental techniques. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the cyclooctene ring can undergo various reactions, such as Diels-Alder cycloadditions and hydrogenation, which can be exploited to synthesize a wide range of derivatives.

One of the key applications of 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid is in the development of pharmaceuticals. The tert-butyl carbamate group can be selectively removed under mild conditions, allowing for the introduction of various functional groups that can modulate biological activity. For example, recent research has shown that derivatives of this compound exhibit promising antiviral and anticancer properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid demonstrated potent inhibition against specific cancer cell lines, making them potential candidates for further preclinical evaluation.

Beyond pharmaceutical applications, 8-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooct-4-ene-1-carboxylic acid has also found use in materials science. The cyclooctene ring can be polymerized to form cyclic polymers with unique mechanical and thermal properties. These polymers have potential applications in areas such as drug delivery systems, where their biocompatibility and controlled degradation rates are highly desirable. Additionally, the tert-butyl carbamate group can be used to introduce cross-linking agents or other functional groups to tailor the properties of these materials for specific applications.

The synthesis of 8-[(2-methylpropan-2-yloxycarbonylamino)cyclooctanecarboxylic acid typically involves several steps. One common approach is to start with cyclooctene and introduce the carboxylic acid functionality through a series of reactions such as oxidation and esterification. The amino group can then be introduced via an amide coupling reaction followed by protection with tert-butyl carbamate. Recent advancements in catalytic methods have simplified these synthetic routes, making them more efficient and scalable for industrial production.

In conclusion, 8-[(2-methylpropan-2-yloxycarbonylamino)cyclooct-4-ene-1-carboxylic acid] (CAS No. 1214974-89-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features provide a foundation for developing novel drugs and advanced materials, making it an important molecule for ongoing research and development efforts.